Cas no 608143-12-0 (4-bromo-8-iodoquinoline)
4-bromo-8-iodoquinoline structure
Product Name:4-bromo-8-iodoquinoline
CAS No:608143-12-0
MF:C9H5BrIN
MW:333.95117354393
CID:953574
PubChem ID:17986009
Update Time:2025-04-19
4-bromo-8-iodoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-8-iodoquinoline
- Quinoline,4-bromo-8-iodo
- SCHEMBL5764170
- NTPIFVWREJZWBD-UHFFFAOYSA-N
- 608143-12-0
- DTXSID20591960
- SB72151
-
- MDL: MFCD08063208
- Inchi: 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
- InChI Key: NTPIFVWREJZWBD-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C(C=CN=C21)Br
Computed Properties
- Exact Mass: 332.86500
- Monoisotopic Mass: 332.86501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.60190
4-bromo-8-iodoquinoline Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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